Cas no 2138077-16-2 (3,4-dichloro-5-(1H-imidazol-4-yl)aniline)

• Product Name: 3,4-dichloro-5-(1H-imidazol-4-yl)aniline
• CAS No: 2138077-16-2
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• CID: 6206471
• PubChem ID: 165490149
• Update Time: 2025-10-31

3,4-dichloro-5-(1H-imidazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-(1H-imidazol-4-yl)aniline
• EN300-1142382
• 2138077-16-2

• Inchi： 1S/C9H7Cl2N3/c10-7-2-5(12)1-6(9(7)11)8-3-13-4-14-8/h1-4H,12H2,(H,13,14)
• InChI Key： HEAUVHRBLUZQOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1=CN=CN1)N)Cl

Computed Properties

• Exact Mass: 227.0017026g/mol
• Monoisotopic Mass: 227.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 3,4-dichloro-5-(1H-imidazol-4-yl)aniline

Introduction to 3,4-dichloro-5-(1H-imidazol-4-yl)aniline (CAS No. 2138077-16-2)

3,4-dichloro-5-(1H-imidazol-4-yl)aniline (CAS No. 2138077-16-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of the imidazole ring and the dichloro substituents on the aniline backbone makes it a promising candidate for various biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 3,4-dichloro-5-(1H-imidazol-4-yl)aniline is defined by its aromatic aniline core with two chlorine atoms at the 3 and 4 positions and an imidazole ring at the 5 position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and improving its bioavailability when used in drug formulations.

Recent studies have explored the biological activities of 3,4-dichloro-5-(1H-imidazol-4-yl)aniline. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3,4-dichloro-5-(1H-imidazol-4-yl)aniline has also demonstrated significant antimicrobial activity against a range of bacterial strains. Research conducted by a team at the University of California found that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The antitumor potential of 3,4-dichloro-5-(1H-imidazol-4-yl)aniline has also been investigated. Preclinical studies using human cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest in various types of cancer cells, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to target multiple signaling pathways involved in cancer progression, such as PI3K/Akt and MAPK/ERK pathways.

To further understand the therapeutic potential of 3,4-dichloro-5-(1H-imidazol-4-yl)aniline, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. The ongoing phase II trials are expected to provide more detailed insights into the compound's therapeutic benefits and optimal dosing regimens.

In conclusion, 3,4-dichloro-5-(1H-imidazol-4-yl)aniline (CAS No. 2138077-16-2) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure and favorable physicochemical properties contribute to its potential as an effective therapeutic agent in various medical applications. Continued research and clinical trials will further elucidate its full therapeutic potential and pave the way for its use in treating inflammatory diseases, infections, and cancers.